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Compound of Interest

Compound Name: 2-Bromo-4-hydroxybenzoic acid

Cat. No.: B1284041

Technical Support Center: 2-Bromo-4-
hydroxybenzoic Acid

This technical support guide provides essential information for researchers, scientists, and drug
development professionals on the proper handling and storage of 2-Bromo-4-hydroxybenzoic
acid.

Frequently Asked Questions (FAQs)

Q1: What is the appropriate personal protective equipment (PPE) when handling 2-Bromo-4-
hydroxybenzoic acid?

Al: Itis crucial to use appropriate personal protective equipment to ensure safety. This
includes:

o Eye/Face Protection: Wear chemical safety goggles or glasses as described by OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1] A face
shield may be necessary for larger quantities or when there is a risk of splashing.

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

o Respiratory Protection: Use a NIOSH/MSHA-approved respirator if ventilation is inadequate
or if handling large quantities that may generate dust.[1]
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Q2: How should | store 2-Bromo-4-hydroxybenzoic acid?

A2: Proper storage is essential to maintain the integrity of the compound. Store it in a tightly
closed container in a dry, cool, and well-ventilated area.[1][2][3] Keep it away from incompatible
materials, such as strong oxidizing agents.[1][4]

Q3: What are the primary hazards associated with 2-Bromo-4-hydroxybenzoic acid?

A3: According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2-Bromo-4-hydroxybenzoic acid is classified as follows:

o Causes serious eye damage (H318).[5][6]

o May cause respiratory irritation (H335).[2][3][5][6]

o Causes skin irritation (H315).[2][3]

Q4: What should | do in case of accidental exposure?

A4: In case of accidental exposure, follow these first-aid measures:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.[3][6]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.[4]

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration.[2][3]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and drink plenty of water afterwards. Call a physician or
poison control center immediately.[3][4]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Compound has discolored or

changed appearance.

Improper storage (exposure to
light, moisture, or incompatible

materials).

Do not use the compound.

Dispose of it according to your
institution's guidelines. Review
storage procedures to prevent

future occurrences.

Difficulty dissolving the

compound.

The compound has low

solubility in the chosen solvent.

Consult the physical properties
table for solubility information.
Consider using a different
solvent or gentle heating and

sonication to aid dissolution.

Inconsistent experimental

results.

Contamination of the
compound or degradation due

to improper handling.

Use fresh, properly stored 2-
Bromo-4-hydroxybenzoic acid.
Ensure all glassware is clean
and dry. Avoid repeated
opening and closing of the

storage container.

Quantitative Data

The following table summarizes the key physical and chemical properties of 2-Bromo-4-

hydroxybenzoic acid.
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Property Value

Molecular Formula C7HsBrOs[1][5]

Molecular Weight 217.02 g/mol [1][5]

Appearance Off-white to white solid/powder[1][3][4]
Melting Point 213 - 217 °CJ6]

Boiling Point 206 - 208 °CJ[7]

No specific data available in the search results.
N General information suggests it is slightly
Solubility . .
soluble in water and more soluble in alcohols

and ethers.[8]

Experimental Protocols: General Handling and
Solution Preparation

This section provides a general protocol for handling 2-Bromo-4-hydroxybenzoic acid and
preparing solutions.

1. Materials and Equipment:

¢ 2-Bromo-4-hydroxybenzoic acid

o Appropriate solvent (e.g., ethanol, methanol, DMSO)
» Calibrated balance

e Spatula

* Weighing paper or boat

» Volumetric flask

e Magnetic stirrer and stir bar (optional)

e Sonication bath (optional)
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o Personal Protective Equipment (PPE) as described in the FAQs.
2. Procedure:

o Preparation: Work in a well-ventilated area, preferably a chemical fume hood. Ensure the
work area is clean and free of contaminants.

e Weighing: Tare the balance with the weighing paper or boat. Carefully weigh the desired
amount of 2-Bromo-4-hydroxybenzoic acid using a clean spatula.

o Transfer: Transfer the weighed compound into the volumetric flask.

o Dissolution: Add a portion of the desired solvent to the volumetric flask. Gently swirl the flask
to dissolve the solid. If necessary, use a magnetic stirrer or a sonication bath to aid
dissolution.

e Final Volume: Once the solid is completely dissolved, add the solvent to the calibration mark
of the volumetric flask.

e Mixing: Cap the flask and invert it several times to ensure a homogeneous solution.

o Storage: If the solution is not for immediate use, store it in a tightly sealed container,
protected from light, and at the appropriate temperature as determined by stability studies.

Logical Workflow for Safe Handling and Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1284041?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAB21338&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/J97197_SDS.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA18230&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAA1836114&productDescription=35-DIBRMO-4-HYDRXYBENZOIC+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-hydroxybenzoic-acid
https://www.sigmaaldrich.com/SG/en/sds/aldrich/240141
https://www.sigmaaldrich.com/SG/en/product/apolloscientificltd/apo455824096?context=bbe
https://www.chembk.com/en/chem/3-Bromo-4-hydroxybenzoic%20acid
https://www.benchchem.com/product/b1284041#handling-and-storage-recommendations-for-2-bromo-4-hydroxybenzoic-acid
https://www.benchchem.com/product/b1284041#handling-and-storage-recommendations-for-2-bromo-4-hydroxybenzoic-acid
https://www.benchchem.com/product/b1284041#handling-and-storage-recommendations-for-2-bromo-4-hydroxybenzoic-acid
https://www.benchchem.com/product/b1284041#handling-and-storage-recommendations-for-2-bromo-4-hydroxybenzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1284041?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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